Cas no 1250704-79-0 (5-(3-amino-1H-1,2,4-triazol-1-yl)pentan-1-ol)

• Product Name: 5-(3-amino-1H-1,2,4-triazol-1-yl)pentan-1-ol
• CAS No: 1250704-79-0
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 6555443
• PubChem ID: 62228486
• Update Time: 2024-01-13

5-(3-amino-1H-1,2,4-triazol-1-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-1H-1,2,4-triazol-1-yl)pentan-1-ol
• AKOS011510708
• 1250704-79-0
• EN300-1106289

• Inchi： 1S/C7H14N4O/c8-7-9-6-11(10-7)4-2-1-3-5-12/h6,12H,1-5H2,(H2,8,10)
• InChI Key： UPWNVIOJJWENLS-UHFFFAOYSA-N
• SMILES： OCCCCCN1C=NC(N)=N1

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles